2-[(2-methylphenyl)methyl]-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[(2-methylphenyl)methyl]-6-thiophen-2-ylpyridazin-3-one
• InChI: InChI=1S/C16H14N2OS/c1-12-5-2-3-6-13(12)11-18-16(19)9-8-14(17-18)15-7-4-10-20-15/h2-10H,11H2,1H3
• InChI Key: ZBESOPRNSIEGBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry.

Synthesis Analysis

There are several methods for the synthesis of thiophene derivatives. For example, the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene consists of a five-membered ring made up of one sulfur atom. The molecular mass of thiophene is 84.14 g/mol.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, they can be involved in condensation reactions, such as the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Physical And Chemical Properties Analysis

Thiophene has a density of 1.051 g/ml and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anticancer Properties

• Specific Applications :
  • Leukemia : F2773-0178 has been studied in human leukemia cells (U937 and HL-60) and primary patient samples. .
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Boron Reagent in Suzuki–Miyaura Coupling

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Thiophene Derivatives for Medicinal Chemistry

• Potential Applications :
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Organosulfonate Derivatives

• Applications :
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Mechanism of Action

While the specific mechanism of action for your compound is not available, thiophene derivatives are known to exhibit a wide range of biological activities. For example, they have been reported to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Future Directions

The future directions in the research of thiophene derivatives could involve the synthesis and investigation of new structural prototypes with more effective pharmacological activity. The development of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.